Cas no 124072-63-5 (N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine)

N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine is a versatile chemical intermediate characterized by its morpholine and tertiary amine functional groups. This compound is particularly useful in organic synthesis, offering reactivity for the formation of amides, esters, and other derivatives. Its structural features, including the morpholine ring and flexible propyl linker, enhance solubility in polar solvents, facilitating its use in homogeneous reaction conditions. The tertiary amine moiety provides a nucleophilic site for further functionalization, making it valuable in pharmaceutical and agrochemical applications. Its stability under standard conditions ensures reliable handling and storage. This compound is often employed in the development of bioactive molecules due to its balanced reactivity and compatibility with diverse synthetic pathways.
N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine structure
124072-63-5 structure
Product Name:N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine
CAS No:124072-63-5
MF:C8H16N2O2
MW:172.224842071533
CID:6387544
PubChem ID:18988030
Update Time:2025-06-13

N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine
    • 3-(methylamino)-1-morpholinopropan-1-one
    • 1-Propanone, 3-(methylamino)-1-(4-morpholinyl)-
    • 3-(methylamino)-1-morpholin-4-ylpropan-1-one
    • 124072-63-5
    • VS-10725
    • CS-0293583
    • 3-(methylamino)-1-(morpholin-4-yl)propan-1-one
    • SCHEMBL7385455
    • AKOS002671317
    • A1-43320
    • EN300-7799533
    • Inchi: 1S/C8H16N2O2/c1-9-3-2-8(11)10-4-6-12-7-5-10/h9H,2-7H2,1H3
    • InChI Key: IMAMKARUKQLJAD-UHFFFAOYSA-N
    • SMILES: C(N1CCOCC1)(=O)CCNC

Computed Properties

  • Exact Mass: 172.121177757g/mol
  • Monoisotopic Mass: 172.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 41.6Ų

N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine Pricemore >>

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Additional information on N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine

Research Briefing on N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine (CAS: 124072-63-5) in Chemical Biology and Pharmaceutical Applications

N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine (CAS: 124072-63-5) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine and amine functional groups, has been explored for its potential applications in drug discovery, medicinal chemistry, and biochemical studies. Recent advancements have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting signaling pathways.

Recent studies have focused on the synthesis and optimization of N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key building block in the development of novel PI3K inhibitors, which are critical in oncology research. The study demonstrated that modifications to the morpholine ring could significantly improve the compound's binding affinity and selectivity for specific kinase targets, offering new avenues for cancer therapy.

In addition to its role in kinase inhibitor development, N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine has been investigated for its potential in central nervous system (CNS) drug discovery. A 2022 study published in Bioorganic & Medicinal Chemistry Letters explored its use as a precursor for the synthesis of neuroactive compounds. The researchers found that the compound's structural features, including its amine and carbonyl groups, facilitated interactions with neurotransmitter receptors, suggesting its utility in designing drugs for neurological disorders such as depression and anxiety.

Another area of interest is the compound's application in prodrug design. A recent preprint on ChemRxiv (2023) detailed the use of N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine as a prodrug linker, enabling targeted drug delivery and improved bioavailability. The study highlighted the compound's stability under physiological conditions and its ability to release active drug molecules in a controlled manner, making it a promising candidate for advanced drug delivery systems.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine. A 2023 review in Organic Process Research & Development discussed optimization strategies for its industrial production, emphasizing the need for cost-effective and environmentally friendly synthetic routes. The review also noted the importance of rigorous quality control to ensure the compound's consistency and purity for pharmaceutical applications.

In conclusion, N-methyl-N-(3-morpholin-4-yl-3-oxopropyl)amine (CAS: 124072-63-5) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential in drug discovery and prodrug design, underscores its importance in the field. Future research should focus on addressing synthesis challenges and further exploring its therapeutic applications to fully realize its potential.

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